Cas no 2228625-13-4 (tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate
• CAS No: 2228625-13-4
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 5999100
• PubChem ID: 165661129
• Update Time: 2025-06-29

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate
• tert-butyl N-{3-[1-(aminomethyl)-3-hydroxycyclobutyl]-4-fluorophenyl}carbamate
• EN300-1892306
• 2228625-13-4

• Inchi： 1S/C16H23FN2O3/c1-15(2,3)22-14(21)19-10-4-5-13(17)12(6-10)16(9-18)7-11(20)8-16/h4-6,11,20H,7-9,18H2,1-3H3,(H,19,21)
• InChI Key： MASYPKHBBFJBKT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CN)CC(C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate, with the CAS number 2228625-13-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted cyclobutylphenyl moiety. The presence of these structural elements contributes to its potential biological activity and makes it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of cyclobutane rings in organic compounds due to their ability to induce strain and enhance reactivity. In the case of this compound, the cyclobutane ring is further substituted with an aminoethyl group and a hydroxyl group, which adds complexity to its structure and potentially enhances its interactions with biological targets. The fluorine atom at the para position of the phenyl ring also plays a role in modulating the electronic properties of the molecule, making it more amenable to interactions with specific receptors or enzymes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Researchers have employed various methods, including ring-closing metathesis and other cycloaddition reactions, to construct the cyclobutane ring. The subsequent steps involve functional group transformations, such as nucleophilic substitutions and amidations, to introduce the carbamate group and other substituents. The optimization of these synthetic routes has been a focus of recent studies, with an emphasis on improving yields and reducing reaction times.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of certain signaling pathways. For instance, it has been investigated for its ability to inhibit enzymes involved in inflammation and oxidative stress. These findings suggest that it could be developed into a drug candidate for conditions such as neurodegenerative diseases or chronic inflammatory disorders. However, further research is required to fully understand its mechanism of action and safety profile.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The rigid structure imparted by the cyclobutane ring could make it suitable for applications in polymer chemistry or as a building block for advanced materials. Researchers are exploring its compatibility with various polymerization techniques and its ability to enhance the mechanical properties of resulting materials.

The development of this compound has been made possible by advancements in computational chemistry and high-throughput screening techniques. Computational models have been used to predict its binding affinity to various biological targets, while experimental studies have validated these predictions through in vitro assays. This interdisciplinary approach has accelerated the discovery process and provided valuable insights into its potential applications.

In conclusion, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-fluorophenyl}carbamate represents a fascinating example of how structural complexity can lead to promising biological activity. Its unique combination of functional groups and structural motifs makes it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great potential for contributing to advancements in medicine and materials science.